N-(3-chloro-4-methylphenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C12H10ClN3O/c1-8-2-3-9(6-10(8)13)16-12(17)11-7-14-4-5-15-11/h2-7H,1H3,(H,16,17)
• InChI Key: QHDVQVSQXPDGQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NC=CN=C2)Cl
• Molecular Formula: C12H10ClN3O
• Molecular Weight: 247.68 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-pyrazinecarboxamide is a useful research compound. Its molecular formula is C12H10ClN3O and its molecular weight is 247.68 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 247.0512396 g/mol and the complexity rating of the compound is 275. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Mode of Action

It’s known that the compound’s interaction with its targets leads to changes at the molecular level, which subsequently result in observable effects .

Biochemical Pathways

The specific biochemical pathways affected by N-(3-chloro-4-methylphenyl)-2-pyrazinecarboxamide are not clearly defined in the available literature. It’s likely that the compound interacts with multiple pathways, leading to a range of downstream effects. More research is needed to fully understand these interactions and their implications .

Pharmacokinetics

Pharmacokinetics is the study of how a drug is absorbed, distributed, metabolized, and excreted by the body Understanding these properties is crucial for predicting the drug’s bioavailability and potential side effects

Result of Action

It’s likely that the compound’s interaction with its targets leads to changes at the cellular level, which subsequently result in observable effects .

Safety and Hazards

Material safety data sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and environmental impact.

Future Directions

This would involve a discussion of potential future research directions. For example, if the compound has medicinal properties, future research might involve improving its efficacy or reducing its side effects.